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Compound of Interest

Compound Name: 2,3,4-Trihydroxybutanoic acid

Cat. No.: B3183630 Get Quote

An In-depth Technical Guide to Erythronic Acid for Researchers and Drug Development

Professionals

Introduction
Erythronic acid is a four-carbon sugar acid that plays a role in various biochemical pathways,

particularly in carbohydrate metabolism.[1] It is an endogenous metabolite found in various

biological fluids, including urine, plasma, and cerebrospinal fluid. This guide provides a

comprehensive overview of the chemical and physical properties of erythronic acid, its

synthesis, and analytical methodologies relevant to researchers, scientists, and professionals

in drug development.

Core Chemical Properties
A thorough understanding of the fundamental chemical and physical properties of erythronic

acid is essential for its application in research and development.

Chemical Formula and Molecular Weight
Erythronic acid is a simple sugar acid with a straightforward molecular composition. The

empirical and molecular formula for erythronic acid is C₄H₈O₅.[2][3] This composition gives it a

molecular weight of approximately 136.10 g/mol .[3][4]
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Property Value Source(s)

Molecular Formula C₄H₈O₅ [2][3]

Molecular Weight 136.10 g/mol [3][4]

Exact Mass 136.03717335 Da [2][3]

Stereoisomerism
Erythronic acid contains two chiral centers, leading to the existence of stereoisomers. The two

enantiomeric forms are D-erythronic acid and L-erythronic acid.[4] The D-enantiomer has the

(2R,3R) configuration, while the L-enantiomer has the (2S,3S) configuration.[3][4] These

enantiomers are non-superimposable mirror images of each other.[5] The spatial arrangement

of atoms can significantly impact the biological activity of a molecule, making the distinction

between stereoisomers critical in drug development.[6][7] Diastereomers of erythronic acid,

which are stereoisomers that are not mirror images, also exist, with threonic acid being a

notable example.[8]
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Caption: Relationship between stereoisomers of erythronic acid.

Physicochemical Properties
The physicochemical properties of erythronic acid are crucial for designing experimental

protocols, such as selecting appropriate solvents and analytical techniques.
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Property Value Source(s)

Appearance White crystalline solid [1]

Boiling Point 518.9°C at 760 mmHg [2]

Density 1.65 g/cm³ [2]

Melting Point 100 - 102 °C [4]

Hydrogen Bond Donor Count 4 [2]

Hydrogen Bond Acceptor

Count
5 [2]

Rotatable Bond Count 3 [2]

Synthesis of Erythronic Acid
The synthesis of erythronic acid and its derivatives is a key area of research, particularly for

studying its biological functions and potential as a therapeutic agent. A common precursor for

the synthesis of 4-phospho-D-erythronate, an intermediate in some bacterial metabolic

pathways, is D-erythronolactone.[9]

Synthetic Pathway Overview
A straightforward, multi-step synthesis of 4-phospho-D-erythronate from the relatively

inexpensive D-erythronolactone has been reported.[9] This process involves protection of

hydroxyl groups, phosphorylation, and subsequent deprotection to yield the final product.[9]

Other synthetic routes include the oxidation of D-glucose.[10]

D-Erythronolactone Protection of Hydroxyl Groups Phosphorylation Deprotection 4-Phospho-D-Erythronate
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Caption: Simplified workflow for the synthesis of 4-phospho-D-erythronate.
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Experimental Protocol: Synthesis of 4-Phospho-D-
Erythronate from D-Erythronolactone
The following protocol is a summarized example based on reported methods.[9]

Protection of D-Erythronolactone: React D-erythronolactone with a suitable protecting group

to mask the hydroxyl groups, preventing them from reacting in subsequent steps.

Phosphorylation: Introduce a phosphate group at the C4 position using a phosphorylating

agent.

Deprotection: Remove the protecting groups to yield 4-phospho-D-erythronate.

Purification: Isolate and purify the final product using techniques such as fractional

crystallization.[9]

Analytical Methodologies
Accurate and reliable analytical methods are essential for the quantification and

characterization of erythronic acid in various matrices. High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are

commonly employed techniques.[11]

High-Performance Liquid Chromatography (HPLC)
HPLC is a versatile technique for the analysis of non-volatile compounds like erythronic acid.

[11] A common approach involves reversed-phase chromatography with UV detection.[11]

Sample Preparation HPLC Injection C18 Reversed-Phase Separation UV Detection (210 nm) Quantification
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Caption: Experimental workflow for HPLC-UV analysis of D-erythronic acid.

Experimental Protocol: HPLC-UV Analysis
The following is a generalized protocol for the HPLC-UV analysis of D-erythronic acid.[11]
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Sample Preparation:

For biological fluids, perform protein precipitation by adding a threefold excess of cold

acetonitrile, vortexing, and centrifuging.

Collect the supernatant and evaporate to dryness under a stream of nitrogen.

Reconstitute the sample in the mobile phase.

Filter the sample through a 0.22 µm syringe filter before injection.[11]

HPLC Instrumentation and Conditions:

HPLC Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

[11]

Mobile Phase: A suitable mobile phase, for instance, a mixture of an aqueous buffer and

an organic solvent.[11]

Flow Rate: 1.0 mL/min.[11]

Column Temperature: 30°C.[11]

Injection Volume: 10 µL.[11]

Detection: UV detector at 210 nm.[11]

Parameter Value Source(s)

Column Type C18 reversed-phase [11]

Flow Rate 1.0 mL/min [11]

Detection Wavelength 210 nm [11]

Role in Biological Systems and Drug Development
Erythronic acid is a naturally occurring sugar acid in the human body and is considered an

endogenous metabolite.[12] It can be formed from the degradation of ascorbic acid or from
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glycated proteins. In certain bacteria, its phosphorylated form, 4-phospho-D-erythronate, is an

intermediate in the synthesis of pyridoxal 5'-phosphate (a form of vitamin B6).[9]

In the context of drug development, understanding the metabolic pathways involving erythronic

acid can provide insights into metabolic diseases.[12] Furthermore, its stereoisomers can serve

as chiral building blocks in the synthesis of more complex molecules. The study of erythronic

acid and its derivatives continues to be an area of interest for researchers exploring metabolic

regulation and developing novel therapeutic agents.

Conclusion
Erythronic acid, with its well-defined chemical formula of C₄H₈O₅ and a molecular weight of

136.10 g/mol , is a significant molecule in the field of biochemistry and has potential

applications in drug development.[2][3][4] Its stereochemistry plays a crucial role in its

biological activity. The synthesis and analytical methodologies outlined in this guide provide a

foundation for researchers and scientists to further explore the properties and applications of

this versatile sugar acid.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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